Cas no 869298-22-6 (T 26c disodium)

• Product Name: T 26c disodium
• CAS No: 869298-22-6
• MF: C₂₄H₂₂N₃NaO₆S
• MW: 503.502755641937
• CID: 4663267
• Update Time: 2025-05-18

T 26c disodium Chemical and Physical Properties

Names and Identifiers

• T 26c disodium

• Inchi： 1S/C24H21N3O6S.Na.H/c1-32-18-4-2-3-15(9-18)10-25-22(29)20-26-21(28)19-17(13-34-23(19)27-20)12-33-11-14-5-7-16(8-6-14)24(30)31;;/h2-9,13H,10-12H2,1H3,(H,25,29)(H,30,31)(H,26,27,28);;
• InChI Key： MMYRXNWIXIGPOM-UHFFFAOYSA-N
• SMILES： C(C1=CSC2NC(C(=O)NCC3C=CC=C(OC)C=3)=NC(=O)C1=2)OCC1C=CC(C(=O)O)=CC=1.[NaH]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on T 26c disodium

Comprehensive Overview of T 26c Disodium (CAS No. 869298-22-6): Properties, Applications, and Research Insights

In the rapidly evolving field of biochemical research and pharmaceutical development, T 26c Disodium (CAS No. 869298-22-6) has emerged as a compound of significant interest. This sodium salt derivative is widely recognized for its unique chemical properties and potential applications in therapeutic and diagnostic fields. Researchers and industry professionals frequently search for terms like "T 26c Disodium solubility", "CAS 869298-22-6 applications", and "T 26c Disodium stability", reflecting the growing demand for detailed information on this compound.

The molecular structure of T 26c Disodium features a disodium salt configuration, which enhances its solubility in aqueous solutions—a critical factor for its use in drug formulation and biomedical research. Its CAS No. 869298-22-6 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory documentation. Recent studies have explored its role in enzyme inhibition and signal transduction modulation, aligning with current trends in precision medicine and targeted therapy.

One of the most frequently asked questions about T 26c Disodium revolves around its synthesis and purification methods. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are employed to ensure high purity and consistency. The compound’s stability under varying pH conditions and temperatures is another area of active research, particularly for applications in long-term storage and in vivo studies.

In the context of green chemistry and sustainable development, T 26c Disodium has garnered attention due to its potential as an eco-friendly alternative in certain synthetic pathways. Researchers are investigating its use in catalysis and biodegradable materials, addressing the global push for environmentally benign chemicals. Keywords like "T 26c Disodium environmental impact" and "CAS 869298-22-6 sustainability" highlight this growing niche.

The pharmaceutical industry has shown keen interest in T 26c Disodium for its potential in drug delivery systems. Its ability to form stable complexes with active pharmaceutical ingredients (APIs) makes it a candidate for controlled-release formulations. Additionally, its compatibility with nanotechnology-based delivery platforms is under exploration, aligning with the surge in nanomedicine research.

From a regulatory perspective, T 26c Disodium (CAS No. 869298-22-6) is subject to standard safety and efficacy evaluations. Documentation on its toxicological profile and handling guidelines is essential for laboratories and manufacturing facilities. Searches for "T 26c Disodium safety data sheet" and "CAS 869298-22-6 regulatory status" are common among professionals ensuring compliance with global standards.

In conclusion, T 26c Disodium represents a versatile compound with broad applications in biomedical research, pharmaceutical development, and sustainable chemistry. Its unique properties, coupled with ongoing advancements in synthesis and application, position it as a valuable asset in modern science. As research continues, the demand for precise information on its mechanisms of action and industrial scalability will undoubtedly grow.